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Compound of Interest

Compound Name: 1,6-Diiodohexane

Cat. No.: B103822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,6-
diiodohexane, specifically its boiling point and density. The information herein is curated for

professionals in research and development who require precise and reliable data for

experimental design, process development, and quality control. This document includes a

summary of quantitative data, detailed experimental protocols for the determination of these

properties, and a workflow visualization for boiling point measurement under reduced pressure.

Quantitative Data Summary
The physical properties of 1,6-diiodohexane are critical for its application in various chemical

syntheses. The following table summarizes its boiling point and density as reported in the

literature.

Physical Property Value Conditions

Boiling Point 141-142 °C at 10 mmHg[1][2]

123-128 °C at 4 mmHg[3]

Density 2.05 g/mL at 25 °C[1][2]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b103822?utm_src=pdf-interest
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://store.astm.org/d1217-20.html
https://www.sis.se/en/produkter/external-categories/petroleum-products-lubricants-and-fossil-fuels-astm-vol-05/petroleum-products-and-lubricants-i-c1234--d3710-astm-vol-0501/astmd12172/
https://store.astm.org/d1480-21.html
https://store.astm.org/d1217-20.html
https://www.sis.se/en/produkter/external-categories/petroleum-products-lubricants-and-fossil-fuels-astm-vol-05/petroleum-products-and-lubricants-i-c1234--d3710-astm-vol-0501/astmd12172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the methodologies for the experimental determination of the

boiling point and density of liquid compounds such as 1,6-diiodohexane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point, the

determination is performed under reduced pressure (vacuum).

Principle: By reducing the pressure above the liquid, the boiling point is lowered.[4] A vacuum

distillation apparatus is used to control the pressure and measure the temperature at which the

liquid boils.

Apparatus:

Round-bottom flask

Stir bar or boiling chips

Claisen adapter

Thermometer with appropriate range

Condenser

Vacuum adapter

Receiving flask

Heating mantle

Vacuum pump

Manometer

Procedure:

Assembly: Assemble the vacuum distillation apparatus. Ensure all glassware is free of

cracks and all joints are properly sealed with vacuum grease.
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Sample Preparation: Place a small volume of 1,6-diiodohexane and a stir bar or boiling

chips into the round-bottom flask.

System Evacuation: Connect the apparatus to a vacuum pump and slowly evacuate the

system to the desired pressure (e.g., 10 mmHg), monitored by a manometer.

Heating: Begin heating the sample gently using a heating mantle.

Equilibrium: Observe the temperature as the liquid begins to boil and a steady reflux is

established in the condenser. The temperature at which the vapor and liquid are in

equilibrium, indicated by a stable reading on the thermometer as the first drops of

condensate are collected, is recorded as the boiling point at that pressure.

Data Recording: Record the stable boiling temperature and the corresponding pressure from

the manometer.

The density of a liquid can be accurately determined using a pycnometer, a flask with a

precisely known volume. This method is based on measuring the mass of a known volume of

the liquid. The ASTM D1217 standard provides a detailed method for this determination.[1]

Principle: Density is calculated as the ratio of the mass of the liquid to its volume. The

pycnometer allows for the precise measurement of the volume of the liquid.

Apparatus:

Pycnometer (e.g., Bingham pycnometer)

Analytical balance (accurate to ±0.1 mg)

Constant temperature bath

Thermometer

Procedure:

Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass

is accurately weighed. It is then filled with a reference liquid of known density (e.g., distilled

water) and placed in a constant temperature bath until it reaches thermal equilibrium (e.g.,
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25 °C). The mass of the pycnometer filled with the reference liquid is then measured to

determine the exact volume of the pycnometer.

Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It is then

filled with 1,6-diiodohexane.

Thermal Equilibration: The filled pycnometer is placed in the constant temperature bath set

to the desired temperature (25 °C) until the liquid reaches thermal equilibrium.

Mass Determination: The pycnometer is removed from the bath, carefully dried on the

outside, and its total mass is measured using an analytical balance.

Calculation: The mass of the 1,6-diiodohexane is determined by subtracting the mass of the

empty pycnometer. The density is then calculated by dividing the mass of the liquid by the

calibrated volume of the pycnometer.

Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of a liquid under reduced pressure.
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Caption: Workflow for Boiling Point Determination Under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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